Cas no 62224-10-6 (Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-)

• Product Name: Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-
• CAS No: 62224-10-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 453705
• PubChem ID: 71388615
• Update Time: 2025-04-19

Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-
• 3,5-bis(methoxymethyl)-4-methylbenzonitrile
• DTXSID30810674
• 62224-10-6

• Inchi： 1S/C12H15NO2/c1-9-11(7-14-2)4-10(6-13)5-12(9)8-15-3/h4-5H,7-8H2,1-3H3
• InChI Key： HFCDGVRRSHPXLF-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C#N)C=C(COC)C=1C

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25